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Compound of Interest

Compound Name: Zotepine-d6 N-Oxide

Cat. No.: B15144676 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available data on the chemical

properties and stability of Zotepine-d6 N-Oxide. Zotepine is a second-generation

antipsychotic, and understanding the characteristics of its metabolites is crucial for drug

development and safety assessment. Zotepine-d6 N-Oxide is the deuterated form of the

Zotepine N-Oxide metabolite. While specific experimental data for the deuterated analog is not

readily available, the properties are expected to be comparable to the non-deuterated form.

Chemical Properties
Zotepine N-Oxide is a known human metabolite of Zotepine.[1] The following table summarizes

its key chemical properties based on available data. It is important to note that much of the

available information is based on predicted values.
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Property Value Source

Molecular Formula C18H18ClNO2S DrugBank[2]

Molecular Weight 347.9 g/mol Aquigen Bio Sciences[3]

Monoisotopic Mass 347.0746777 DrugBank[2]

Predicted Water Solubility 0.000372 mg/mL DrugBank[2]

Predicted logP 2.22 DrugBank[2]

Predicted pKa (Strongest

Basic)
4.13 DrugBank[2]

Hydrogen Acceptor Count 2 DrugBank[2]

Hydrogen Donor Count 0 DrugBank[2]

Polar Surface Area 32.29 Å² DrugBank[2]

Rotatable Bond Count 4 DrugBank[2]

Metabolic Pathway of Zotepine
Zotepine undergoes extensive metabolism in the body, primarily mediated by the cytochrome

P450 enzymes CYP1A2 and CYP3A4.[1][4] One of the main metabolic pathways is the

oxygenation of the nitrogen atom in the dimethylaminoethyl side chain, leading to the formation

of Zotepine N-Oxide.[1][4]
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Metabolic conversion of Zotepine to Zotepine N-Oxide.

Stability Profile
Specific stability studies on Zotepine-d6 N-Oxide are not publicly available. However, general

knowledge about N-oxides and stability data for the parent compound, Zotepine, can provide

some insights.

N-oxides can be susceptible to reduction back to the parent amine. Their stability can be

influenced by factors such as pH, temperature, and the presence of reducing agents. For

instance, some N-oxides have been found to be unstable in alkaline solutions and at high

temperatures.[5]

Studies on a microemulsion formulation of Zotepine (the parent drug) demonstrated good

physical stability under freeze-thaw cycles and long-term storage conditions (30 ± 2 °C/65%

RH for 6 months).[6] While this data pertains to a specific formulation of the parent drug, it

highlights the importance of formulation in ensuring the stability of a compound.

Experimental Protocols
Detailed experimental protocols for the synthesis, purification, and stability testing of Zotepine-
d6 N-Oxide are not described in the currently available scientific literature. For researchers

requiring this compound, custom synthesis by a specialized chemical supplier would be

necessary.

The following diagram outlines a general workflow for the characterization and stability

assessment of a synthesized metabolite like Zotepine-d6 N-Oxide.
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General workflow for metabolite characterization.

Conclusion
Zotepine-d6 N-Oxide is a deuterated metabolite of the antipsychotic drug Zotepine. While

predicted data on its chemical properties are available, specific experimental studies on its

synthesis, stability, and detailed chemical characteristics are lacking in the public domain.

Further research is required to fully elucidate the physicochemical profile of this metabolite,

which is essential for a comprehensive understanding of the pharmacology and safety of

Zotepine.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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